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Compound of Interest

Compound Name: 4-Fluorobenzhydrol

Cat. No.: B154427

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Fluorobenzhydrol is a fluorinated aromatic alcohol that serves as a key intermediate in the
synthesis of various pharmaceutical compounds. Its physicochemical properties are critical for
its handling, reaction optimization, and understanding its role in synthetic chemistry. This
technical guide provides a comprehensive overview of the known physicochemical properties
of 4-Fluorobenzhydrol, detailed experimental protocols for their determination, and a workflow
for its synthesis.

Physicochemical Properties

The physicochemical properties of 4-Fluorobenzhydrol (CAS No: 365-22-0) are summarized
in the table below. These properties are essential for its application in chemical synthesis and
drug design.
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Property Value Source

Molecular Formula Ci3H11FO [1]

Molecular Weight 202.22 g/mol [1][2]

Melting Point 82-84 °C [3]

Boiling Point 317.7 °C at 760 mmHg [21[3114]

Density 1.18 g/cm3 [31[4]

Refractive Index 1.581 [3114]
Slightly soluble in water;

Solubility Soluble in ethanol and [3]
dimethylformamide.

logP (calculated) 2.90740 [2]

Vapor Pressure

0.000159 mmHg at 25°C

[3]4]

Flash Point

176.5 °C

[3]4]

Appearance

White crystalline solid

[3]

Synthesis of 4-Fluorobenzhydrol

4-Fluorobenzhydrol can be synthesized through various methods, with a common approach

being the Grignard reaction between phenylmagnesium bromide and 4-fluorobenzaldehyde.
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Starting Materials

Phenylmagnesium
bromide

Progluct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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